![molecular formula C17H30O5 B3274916 Nonanoic acid, 2-[2-[(2-methyl-1-oxo-2-propenyl)oxy]ethoxy]ethyl ester CAS No. 61708-55-2](/img/structure/B3274916.png)
Nonanoic acid, 2-[2-[(2-methyl-1-oxo-2-propenyl)oxy]ethoxy]ethyl ester
Description
Nonanoic acid , also known as pelargonic acid , is an organic compound with the chemical formula C9H18O2 . It belongs to the class of nine-carbon fatty acids . This colorless, oily liquid has an unpleasant, rancid odor and is nearly insoluble in water but highly soluble in organic solvents. The esters and salts of pelargonic acid are referred to as pelargonates or nonanoates . Interestingly, the acid derives its name from the pelargonium plant, as oil extracted from its leaves contains esters of pelargonic acid .
Synthesis Analysis
- Permanganate Oxidation of 1-Decene : In the laboratory, pelargonic acid can be prepared via permanganate oxidation of 1-decene .
Molecular Structure Analysis
The structural formula of Nonanoic acid is CH3(CH2)7CO2H . It consists of a linear carbon chain with nine carbon atoms, terminating in a carboxylic acid functional group. The methyl group (CH3) is attached to the second carbon atom, and the carboxylic acid group (CO2H) is at the end of the chain .
Physical And Chemical Properties Analysis
properties
IUPAC Name |
2-[2-(2-methylprop-2-enoyloxy)ethoxy]ethyl nonanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H30O5/c1-4-5-6-7-8-9-10-16(18)21-13-11-20-12-14-22-17(19)15(2)3/h2,4-14H2,1,3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZQHMCKTTJZKPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC(=O)OCCOCCOC(=O)C(=C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H30O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20814863 |
Source
|
| Record name | 2-{2-[(2-Methylacryloyl)oxy]ethoxy}ethyl nonanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20814863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Nonanoic acid, 2-[2-[(2-methyl-1-oxo-2-propenyl)oxy]ethoxy]ethyl ester | |
CAS RN |
61708-55-2 |
Source
|
| Record name | 2-{2-[(2-Methylacryloyl)oxy]ethoxy}ethyl nonanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20814863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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